![molecular formula C18H19N3O5S B270003 Dimethyl 5-({[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]acetyl}amino)isophthalate](/img/structure/B270003.png)
Dimethyl 5-({[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]acetyl}amino)isophthalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Dimethyl 5-({[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]acetyl}amino)isophthalate, also known as DAPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DAPTA is a small molecule that has shown promise in a variety of research fields, including biochemistry, pharmacology, and immunology. In
Mechanism of Action
The mechanism of action of Dimethyl 5-({[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]acetyl}amino)isophthalate is complex and involves the binding of the molecule to the CD4 receptor on the surface of T cells. This binding prevents the virus from entering the cell, which inhibits viral replication. This compound has also been shown to have immunomodulatory effects, which may contribute to its antiviral activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its antiviral activity, this compound has been shown to have immunomodulatory effects, which may contribute to its potential applications in the field of cancer research. This compound has also been shown to have low toxicity, which makes it an attractive candidate for further research.
Advantages and Limitations for Lab Experiments
One of the main advantages of Dimethyl 5-({[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]acetyl}amino)isophthalate is its potent antiviral activity against a variety of viruses, including HIV-1, SARS-CoV, and MERS-CoV. This compound has also been shown to have low toxicity, which makes it an attractive candidate for further research. However, one of the limitations of this compound is its complex synthesis method, which may limit its widespread use in scientific research.
Future Directions
There are several future directions for research on Dimethyl 5-({[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]acetyl}amino)isophthalate. One of the most promising areas of research is in the field of immunology, where this compound has shown potent antiviral activity against a variety of viruses. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of cancer research. Additionally, research is needed to develop more efficient synthesis methods for this compound, which may increase its availability for scientific research.
Synthesis Methods
Dimethyl 5-({[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]acetyl}amino)isophthalate can be synthesized through a multi-step process that involves the reaction of several chemical intermediates. The synthesis of this compound typically begins with the reaction of 4,6-dimethyl-2-thiouracil with acetic anhydride to form a thioester intermediate. This intermediate is then reacted with isophthalic acid to form the final product, this compound. The synthesis of this compound is a complex process that requires careful attention to detail and a thorough understanding of chemical reactions.
Scientific Research Applications
Dimethyl 5-({[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]acetyl}amino)isophthalate has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of immunology, where it has been shown to have potent antiviral activity against a variety of viruses, including HIV-1, SARS-CoV, and MERS-CoV. This compound works by binding to the CD4 receptor on the surface of T cells, which prevents the virus from entering the cell. This compound has also been shown to have potential applications in the field of cancer research, where it has been shown to inhibit the growth of cancer cells in vitro.
properties
Molecular Formula |
C18H19N3O5S |
---|---|
Molecular Weight |
389.4 g/mol |
IUPAC Name |
dimethyl 5-[[2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetyl]amino]benzene-1,3-dicarboxylate |
InChI |
InChI=1S/C18H19N3O5S/c1-10-5-11(2)20-18(19-10)27-9-15(22)21-14-7-12(16(23)25-3)6-13(8-14)17(24)26-4/h5-8H,9H2,1-4H3,(H,21,22) |
InChI Key |
XXWVGJUHODNVEV-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NC(=N1)SCC(=O)NC2=CC(=CC(=C2)C(=O)OC)C(=O)OC)C |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC(=O)NC2=CC(=CC(=C2)C(=O)OC)C(=O)OC)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.